Cas no 332376-31-5 (<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le)

• Product Name: <br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le
• CAS No: 332376-31-5
• MF: C₂₈H₃₀N₂OS
• MW: 442.615605831146
• CID: 3071617
• PubChem ID: 1734794
• Update Time: 2025-05-19

<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le Chemical and Physical Properties

Names and Identifiers

• <br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le
• 332376-31-5
• AG-690/40749570
• 2-[(3-cyclohexylpropyl)sulfanyl]-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
• 2-((3-Cyclohexylpropyl)thio)-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
• 2-(3-cyclohexylpropylsulfanyl)-6-(4-methoxyphenyl)-4-phenylpyridine-3-carbonitrile
• AKOS000568224
• 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile

• MDL： MFCD02048898
• Inchi： 1S/C28H30N2OS/c1-31-24-16-14-23(15-17-24)27-19-25(22-12-6-3-7-13-22)26(20-29)28(30-27)32-18-8-11-21-9-4-2-5-10-21/h3,6-7,12-17,19,21H,2,4-5,8-11,18H2,1H3
• InChI Key： SPXMZEMPFALQKB-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C2C=CC=CC=2)C=C(C2C=CC(=CC=2)OC)N=1)CCCC1CCCCC1

Computed Properties

• Exact Mass: 442.20788476Da
• Monoisotopic Mass: 442.20788476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on <br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le

2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile: A Comprehensive Overview

The compound 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile, identified by the CAS number 332376-31-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a nicotinonitrile core substituted with a 4-methoxy-phenyl group at the 6-position, a phenyl group at the 4-position, and a 3-cyclohexyl-propylsulfanyl group at the 2-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable subject for research in medicinal chemistry and materials science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds, which has significantly contributed to the scalability of producing 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, further highlighting the practicality of this compound in industrial settings.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of a nicotinonitrile moiety suggests that it may exhibit biological activity similar to other pyridine derivatives, which are known for their roles as kinase inhibitors or anti-inflammatory agents. Recent studies have demonstrated that analogs of this compound can modulate cellular signaling pathways, making them promising candidates for treating conditions such as cancer or neurodegenerative diseases. Additionally, the substitution pattern on the pyridine ring allows for fine-tuning of pharmacokinetic properties, enhancing its suitability as a lead compound in drug development.

The structural versatility of 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile also makes it an attractive candidate for materials science applications. The sulfur-containing sulfanyl group can act as a coordinating unit in metal complexes, potentially leading to novel catalytic materials or sensors. Furthermore, the aromatic substituents on the pyridine ring can influence the electronic properties of the molecule, making it suitable for use in organic electronics or optoelectronic devices.

In terms of environmental impact and safety considerations, recent studies have focused on assessing the biodegradability and toxicity profiles of similar compounds. These studies aim to ensure that compounds like 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile can be safely integrated into industrial processes without posing significant risks to ecosystems or human health. Preliminary findings suggest that proper waste management practices and controlled usage can mitigate potential hazards associated with this compound.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile. Collaborative efforts between academic institutions and industry partners are driving innovation in synthetic methodologies, biological evaluations, and material characterization techniques. As our understanding of this compound deepens, it is anticipated that it will play an increasingly important role in advancing both therapeutic development and materials innovation.